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An In-depth Technical Guide to the Safe Handling of Resolve-Al™ EuFOD
Introduction: Clarifying "Resolve-AL GD"

In the specialized field of chemical research, precision in nomenclature is paramount to safety
and experimental success. The query "Resolve-AL GD" presents a potential ambiguity.
"Resolve-Al™" is a trademark of Sigma-Aldrich used for a line of NMR shift reagents.[1] The
most prominent product in this line is Resolve-Al™ EuFOD.[2][3] Conversely, "GD" is the
military designation for Soman, a highly toxic nerve agent. Given the context of a technical
guide for researchers and drug development professionals, it is overwhelmingly likely that the
intended subject is the NMR shift reagent. This guide will therefore focus exclusively on
Resolve-Al™ EuUFOD, also known by its chemical name Tris(6,6,7,7,8,8,8-heptafluoro-2,2-
dimethyl-3,5-octanedionato)europium(lll) and its common synonym, Sievers' Reagent.[2][4]
This document is structured to align with the 16-section Global Harmonized System (GHS) for
Safety Data Sheets (SDS) to provide a comprehensive and familiar framework for safety and
handling.[5][6][7]

Section 1: Identification

e Product Name: Resolve-AI™ EuFOD, 99%][2]
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e Chemical Name: Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato)europium(lil)
[8]

e Synonyms: Eu(fod)3, Sievers' Reagent, Europium(llil)-tris(1,1,1,2,2,3,3-heptafluoro-7,7-
dimethyl-4,6-octanedionate)[3][4][9]

e Chemical Formula: CsoH30EUF2106[10]
e CAS Number: 17631-68-4[2]

o Recommended Use: Laboratory chemical, NMR shift reagent. Enhances stereoselectivity in
certain organic reactions.[3][11] For research and industrial use only.[10]

Section 2: Hazard Identification

This section outlines the potential hazards as defined by the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[12] Understanding these classifications is the
first step in risk mitigation.

GHS Classification:

o Skin Corrosion/Irritation - Category 2[10]

o Serious Eye Damage/Eye Irritation - Category 2[10]

GHS Label Elements:

o Pictogram:

o Signal Word:Warning[10]

Hazard Statements:

o H315 - Causes skin irritation.[10]

o H319 - Causes serious eye irritation.[10]

Precautionary Statements:
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o Prevention:

» P264 - Wash hands thoroughly after handling.[10]

» P280 - Wear protective gloves/protective clothing/eye protection/face protection.[10]
o Response:

s P302+P352 - IF ON SKIN: Wash with plenty of soap and water.[10]

» P305+P351+P338 - IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[10]

Section 3: Composition/information on Ingredients

Component CAS Number Formula Purity

Tris(6,6,7,7,8,8,8-

heptafluoro-2,2-

dimethyl-3,5- 17631-68-4 Cs0H30EUF2106 >99%(2]
octanedionato)europiu

m(ll)

Section 4: First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure. The primary hazards
are skin and eye irritation.[10]

e In Case of Eye Contact: Immediately flush eyes thoroughly with water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do so. Continue rinsing. Seek medical attention.[10]

e In Case of Skin Contact: Remove contaminated clothing. Wash the affected area with plenty
of soap and water. If skin irritation occurs, seek medical advice.[10]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. May cause irritation to the respiratory tract.[10] Seek medical
attention if symptoms persist.
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¢ If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. May be harmful if swallowed.[10] Seek medical attention.

Exposure Occurs

Is the person conscious?

(What was the route of exposure?)

Call for immediate medical assistance.
Check for breathing.

emove contact lenses if possible

Rinse with water for 15+ mins.
R .
Seek medical attention.

Remove contaminated clothing. Move to fresh air. Rinse mouth with water.
Wash with soap and water. Monitor breathing. Do NOT induce vomiting.
S S, S T,

eek medical attention if irritation persist: eek medical attention if symptoms persis Seek medical attention.

Monitor Condition

Click to download full resolution via product page

Caption: First-aid decision workflow for exposure incidents.

Section 5: Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

» Specific Hazards Arising from the Chemical: The material is a combustible solid.[2] Irritating
fumes and organic acid vapors may develop when the material is exposed to elevated
temperatures or open flame.[10] Hazardous decomposition products include europium oxide
fumes.[10]

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary. Use water spray to cool unopened containers. Exercise caution
when fighting any chemical fire.[10]

Section 6: Accidental Release Measures

The primary objective during a spill is to contain the material safely without creating dust and to
prevent exposure to personnel.

e Personal Precautions, Protective Equipment, and Emergency Procedures:

Avoid dust formation.

o

o

Ensure adequate ventilation.

o

Wear appropriate personal protective equipment (PPE) as specified in Section 8.

[¢]

Evacuate personnel to safe areas.

e Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.

o Do not let the product enter drains.

o Methods and Materials for Containment and Cleaning Up:

o Solid Spills: Carefully sweep up or vacuum the spilled solid.[13] Care should be taken to
avoid creating airborne dust.[14] Place the material into a suitable, labeled, closed
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container for disposal. After the bulk of the material has been removed, wipe the area with
a damp cloth or spill pad.[14] Dispose of all contaminated materials as hazardous waste.

Solid Spill Occurs

Assess spill size and risk.
Is it safe to clean up?

es, small & manageable \No, large or unknown risk

Don Personal Protective Equipment (PPE) Evacuate Area.
(Gloves, Goggles, N95 Respirator) Contact Emergency Response.

Prevent further spread.
Isolate the area.

'

Carefully sweep or vacuum spilled solid.
AVOID CREATING DUST.

'

@Vipe spill area with a damp cloth)

'

Place all contaminated materials
(spilled solid, cloths, PPE)
in a sealed, labeled hazardous waste container.

Report incident to supervisor.
Restock spill kit.
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Caption: Step-by-step workflow for cleaning up a solid chemical spill.

Section 7: Handling and Storage

» Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and
aerosols. Provide appropriate exhaust ventilation at places where dust is formed. Wash
hands thoroughly after handling.[10]

o Conditions for Safe Storage: Keep container tightly closed in a dry and well-ventilated place.
This material is hygroscopic (sensitive to moisture).[4] Store at 2-8°C, protected from light.[4]
The storage class for this material is "Combustible Solids".[2]

Section 8: Exposure Controls/Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure
during handling.

» Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

» Personal Protective Equipment (PPE):

Protection Type Specification Rationale

o Protects against dust particles
Safety glasses with side-

Eye/Face Protection and splashes, preventing

shields or chemical goggles.

serious eye irritation.[2][10]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

subsequent irritation.[2][10]

Respiratory Protection

NIOSH-approved N95 (US) or
equivalent particulate

respirator.

Required where dust is
generated and engineering

controls are insufficient.[2][4]

Body Protection

Laboratory coat.

Protects personal clothing from

contamination.
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Section 9: Physical and Chemical Properties

Property Value Source

Solid; off-white to yellow
Appearance [2][4]
powder or granules

Odor No data available
Melting Point 203-207 °C [2]
Boiling Point No data available
Flash Point Not applicable [2]

N Insoluble in water. Soluble in
Solubility ] [4]
organic solvents.

Molecular Weight 1037.49 g/mol [2]

Section 10: Stability and Reactivity

o Reactivity: No data available.
e Chemical Stability: Stable under recommended storage conditions.[10]
o Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: Exposure to moisture and air, as the material can slowly decompose.
[10]

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: In case of fire, may produce hazardous decomposition
products such as carbon oxides, hydrogen fluoride, and europium oxide fumes.[10]

Section 11: Toxicological Information

While comprehensive toxicological data for this specific compound is not readily available, the
known hazards are based on its classification as an irritant.
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» Acute Toxicity: Not classified. May be harmful if swallowed.[10]

o Skin Corrosion/Irritation: Causes skin irritation.[10]

e Serious Eye Damage/Irritation: Causes serious eye irritation.[10]
o Respiratory or Skin Sensitization: Not classified.[10]

o Germ Cell Mutagenicity: Not classified.[10]

» Carcinogenicity: Not classified. None of the components are listed by IARC, NTP, OSHA, or
ACGIH as a carcinogen.[10]

» Additional Information: The biological and toxicological effects of many lanthanide
compounds are not fully characterized, though they are an area of active research due to
their increasing use.[15][16][17]

Section 12: Ecological Information

Specific ecotoxicity data for Resolve-Al™ EuFOD is limited. However, the release of
lanthanides into the environment is a subject of growing concern.

o Toxicity: No data available.

o Persistence and Degradability: No data available.
» Bioaccumulative Potential: No data available.

» Mobility in Soil: No data available.

o General Notes: Lanthanides are considered emerging contaminants, and their increasing
presence in aquatic systems from anthropogenic sources warrants caution.[15] The
environmental fate and toxicity of lanthanide complexes can be influenced by factors like pH
and the presence of other ligands in the environment.[18][19] Any release to the environment
should be avoided.

Section 13: Disposal Considerations
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» Waste Treatment Methods: Dispose of this chemical and its container as hazardous waste.
Contact a licensed professional waste disposal service. Disposal must be in accordance with
all applicable federal, state, and local environmental regulations.

Section 14: Transport Information

This substance is not typically regulated as a dangerous good for transport by DOT (US), IATA,
or IMDG.

Section 15: Regulatory Information

This product is subject to the hazard communication regulations of the countries in which it is
sold, such as OSHA's Hazard Communication Standard (29 CFR 1910.1200) in the United
States, which aligns with the GHS.[7][12]

Section 16: Other Information

The information provided in this guide is based on the most current data available and is
believed to be correct. However, this document is intended only as a guide for appropriate
precautionary handling of the material by a properly trained person. No warranty is expressed
or implied regarding the accuracy or completeness of this information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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